molecular formula C12H17NO3 B8444096 5-tert-Butyl-2-methoxy-1-methyl-3-nitro-benzene

5-tert-Butyl-2-methoxy-1-methyl-3-nitro-benzene

Cat. No.: B8444096
M. Wt: 223.27 g/mol
InChI Key: YJNVIZYIOODISQ-UHFFFAOYSA-N
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Description

5-tert-Butyl-2-methoxy-1-methyl-3-nitro-benzene is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17NO3

Molecular Weight

223.27 g/mol

IUPAC Name

5-tert-butyl-2-methoxy-1-methyl-3-nitrobenzene

InChI

InChI=1S/C12H17NO3/c1-8-6-9(12(2,3)4)7-10(13(14)15)11(8)16-5/h6-7H,1-5H3

InChI Key

YJNVIZYIOODISQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1OC)[N+](=O)[O-])C(C)(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

4-tert-Butyl-2-methyl-6-nitro-phenol (209 mg, 1 mmol) was dissolved in 3 mL acetone. 552 mg K2CO3 (4 eq) was added, followed by addition of MeI (0.33 mL, 5 mmol). The reaction mixture was stirred vigorously at 60° C. overnight. After removal of the acetone, the residue was shaken with DCM. Filtration and evaporation of the solution yielded 221 mg product which was used as such.
Quantity
209 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
552 mg
Type
reactant
Reaction Step Two
Name
Quantity
0.33 mL
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

4-tert-Butyl-2-methyl-6-nitro-phenol (209 mg, 1 mmol) was dissolved in 3 mL acetone. 552 mg K2CO3 (4 eq) was added, followed by addition of Mel (0.33 mL, 5 mmol). The reaction mixture was stirred vigorously at 60° C. overnight. After removal of the acetone, the residue was shaken with DCM. Filtration and evaporation of the solution yielded 221 mg product which was used as such.
Quantity
209 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
552 mg
Type
reactant
Reaction Step Two

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